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Compound of Interest

Compound Name: (+-)-Methionine

Cat. No.: B7763240

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the preparation and use
of (+-)-methionine solutions in a research setting. (+-)-Methionine, a racemic mixture of the
essential amino acid, is a critical component in various biological studies, ranging from cell
culture to animal models. Proper formulation and handling are crucial for obtaining reliable and
reproducible experimental results.

Physicochemical Properties and Solubility

Understanding the fundamental properties of (+-)-methionine is the first step in preparing
stable and effective solutions.

Table 1: Physicochemical Properties of (+-)-Methionine
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Property Value
Molecular Formula CsH11NO2S[1][2]
Molecular Weight 149.21 g/mol [1]
Appearance White or light tan crystalline powder[1]
Melting Point 281 °C (decomposes)[3]
pKa (Carboxyl) 2.28
pKa (Amino) 9.21
Solubility

The solubility of (+-)-methionine is influenced by temperature and pH. It is sparingly soluble in
water under neutral conditions, but its solubility increases in acidic or basic solutions due to the
ionization of its carboxyl and amino groups.

Table 2: Solubility of (+-)-Methionine in Water at Different Temperatures

Temperature (°C) Solubility ( g/100 mL)
20 4.8

25 ~5.0

30 5.8

40 7.5

50 9.7

Table 3: Solubility of dl-Methionine in Water at Different pH Values (at 29°C - 69°C)
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pH Mole Fraction Solubility (x 103)
1.2 15-35

2.2 10-25

3.5 5-15

5.6 (isoelectric point) 3 - 10 (minimum solubility)

7.0 5-15

9.0 10-25

10.0 15-35

Data adapted from a study on the temperature and pH-dependent solubility of dl-methionine.

Preparation of Stock Solutions

For most research applications, a concentrated stock solution of (+-)-methionine is prepared
and then diluted to the desired final concentration.

Protocol 1: Preparation of a 100 mM (+-)-Methionine
Stock Solution in Water

Materials:

(+-)-Methionine powder

Sterile, deionized, or distilled water

Sterile container (e.g., Falcon tube or glass bottle)

Magnetic stirrer and stir bar (optional)

0.22 um sterile filter

Procedure:
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e Weigh out 1.492 g of (+-)-methionine powder for every 100 mL of stock solution desired.

o Add the powder to a sterile container.

e Add approximately 80% of the final volume of sterile water.

« If necessary, gently heat the solution (up to 50°C) and/or use a magnetic stirrer to aid

dissolution. Do not boil.

e Once fully dissolved, allow the solution to cool to room temperature.

» Bring the solution to the final desired volume with sterile water.

» Sterilize the stock solution by passing it through a 0.22 um syringe filter into a sterile

container.

o Store the stock solution at 2-8°C. For long-term storage, aliquoting and freezing at -20°C is

recommended.

Stability and Storage

Methionine in solution can be susceptible to oxidation, particularly at the sulfur atom, forming

methionine sulfoxide and subsequently methionine sulfone. This oxidation can be accelerated

by exposure to light, high temperatures, and certain metal ions.

Table 4: Stability and Recommended Storage of (+-)-Methionine Solutions

Storage Condition

Recommended Duration

Notes

Up to 5 years for stock

2-8°C ) Protect from light.
solutions
Aliquoting is recommended to
-20°C > 1 year avoid repeated freeze-thaw

cycles.

Room Temperature

Short-term use (days to

weeks)

Prone to oxidation, especially if

exposed to light.
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Applications in Cell Culture

Methionine is an essential amino acid for cell growth and is a standard component of most cell
culture media. In some experimental setups, it is necessary to use methionine-free media or to
supplement with specific concentrations or isotopic forms of methionine.

Protocol 2: Preparation of Methionine-Free Cell Culture
Medium

Materials:

Methionine-free basal medium powder (e.g., DMEM, RPMI-1640)

Sterile, cell culture grade water

Sodium bicarbonate

Other required supplements (e.g., L-glutamine, penicillin-streptomycin)

Dialyzed Fetal Bovine Serum (dFBS) (to avoid introducing unlabeled methionine)

0.22 pm sterile filter unit

Procedure:

Following the manufacturer's instructions, dissolve the methionine-free basal medium
powder in sterile water.

e Add the required amount of sodium bicarbonate and other supplements, excluding
methionine.

e Adjust the pH to the recommended level for the specific medium.
e Bring the medium to the final volume with sterile water.
« Sterilize the medium by filtering through a 0.22 pm filter unit.

o Aseptically add dialyzed FBS to the desired final concentration (typically 10%).
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e This methionine-free medium can now be supplemented with a sterile stock solution of (+-)-
methionine to achieve the desired experimental concentration.

Table 5: Typical Concentrations of L-Methionine in Common Cell Culture Media

. L-Methionine L-Methionine
Medium . .
Concentration (mg/L) Concentration (mM)
DMEM 30 0.2
RPMI-1640 15 0.1
MEM 15 0.1
F-12 4.48 0.03

Note: For (+-)-methionine, the concentration of the L-enantiomer will be half of the total

concentration.

Workflow for SILAC (Stable Isotope Labeling by Amino
acids in Cell Culture) using L-Methionine-d8

Cell Culture

Adapt cells for at least
5-6 cell doublings

+ Experiment & Analysis
e

( Pertorm Experiment Harvest and combine Cell Lysis and Mass Spectrometry Quantify Protein Expression
(9. dug weatmen) cell populations Protein Digestion Analysis (HeavylLight Ratios)

Click to download full resolution via product page
Workflow for a typical SILAC experiment using labeled methionine.

Applications in Animal Studies
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(+-)-Methionine is frequently used in animal studies to investigate its effects on metabolism,
aging, and various disease models. Administration is typically through dietary supplementation
or oral gavage.

Protocol 3: Preparation of (+-)-Methionine for Oral
Gavage in Rodents

Materials:

(+-)-Methionine powder

Vehicle (e.qg., sterile water, 0.5% carboxymethylcellulose)

Sterile container

Homogenizer or sonicator (optional)

Gavage needles appropriate for the animal size

Procedure:

Calculate the required amount of (+-)-methionine based on the desired dose (mg/kg) and
the body weight of the animals.

» Weigh the (+-)-methionine powder and place it in a sterile container.

» Add the vehicle to the desired final concentration. For suspension formulations, ensure the
concentration does not exceed the practical limits for administration.

» Mix thoroughly. For suspensions, use a homogenizer or sonicator to ensure a uniform
particle size.

o Administer the solution or suspension to the animals using appropriate oral gavage
techniques.

Table 6: Examples of (+-)-Methionine Dosages in Rodent Studies
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Animal Dosage Research Area Reference
0.17% of diet
Rats (restricted) vs. 0.86% Longevity
(control)
0.17% of diet N
) ) Cognition, Healthy
Mice (restricted) vs. 0.86% )
Aging
(control)
Vi 2% added to solid Hyperhomocysteinemi
ice
food a
) 1700 mg/kg (oral ]
Mice Learning and Memory
gavage)
) Diets containing Bipolar disorder-like
Mice

0.528% to 5.72%

behavior

Experimental Workflow for an In Vivo Study
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General workflow for an in vivo study involving methionine administration.

Analytical Quantification

Accurate quantification of methionine in biological samples or prepared solutions is often
necessary. High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS)
are the most common methods.

Protocol 4: General Steps for Methionine Quantification
by HPLC
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o Sample Preparation: Deproteinize biological samples (e.g., plasma, serum) using an acid
like trichloroacetic acid, followed by centrifugation.

» Derivatization: React the primary amine of methionine with a derivatizing agent to make it
detectable by UV or fluorescence. Common agents include o-phthalaldehyde (OPA) or
phenylisothiocyanate (PITC).

o Chromatographic Separation: Inject the derivatized sample onto a reverse-phase HPLC
column (e.g., C18).

o Elution: Use a suitable mobile phase gradient (often a mixture of an aqueous buffer and an
organic solvent like acetonitrile or methanol) to separate methionine from other amino acids.

o Detection: Detect the derivatized methionine using a UV or fluorescence detector.

» Quantification: Calculate the concentration based on a standard curve generated from
known concentrations of methionine.

Table 7: Comparison of HPLC Methods for Methionine Quantification

Method 1 (OPA Method 2 (PITC
Parameter . L
Derivatization) Derivatization)
Derivatizing Agent o-phthalaldehyde (OPA) Phenylisothiocyanate (PITC)
Detection Fluorescence uv
Column Supelcosil LC-18-DB X-terra MS C18
Elution Time ~15 minutes ~15 minutes
Limit of Detection 0.5 umol/L 3.6 pmol/mL

Mass Spectrometry-Based Quantification

Mass spectrometry offers high sensitivity and specificity for methionine quantification, and it is
particularly useful for distinguishing between oxidized and unoxidized forms.

Methionine Signaling Pathways
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Methionine metabolism is intricately linked to key cellular signaling pathways. An excess or
deficiency of methionine can significantly impact cell growth, proliferation, and stress
responses.

Methionine Metabolism and its Influence on Cellular
Processes
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Key metabolic pathways and cellular processes involving methionine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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